Cas no 131926-78-8 (Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-)

Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy- structure
131926-78-8 structure
Product Name:Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-
CAS No:131926-78-8
MF:C20H13N3O
MW:311.336724042892
CID:189800
PubChem ID:131448
Update Time:2025-04-19

Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-
    • 5-methoxyindolo[2,3-a]carbazole-6-carbonitrile
    • 6-cyano-5-methoxyindolo(2,3-a)carbazole
    • 6-methoxy-11,12-dihydroindolo[2,3-a]carbazole-5-carbonitrile
    • CMIC
    • Indolo(2,3-a)carbazole-5-carbonitrile, 11,12-dihydro-6-methoxy-
    • 6-cyano-5-methoxyindolo[2,3-a]carbazole
    • 131926-78-8
    • DTXSID00927400
    • 5-methoxy-11,12-dihydroindolo[2,3-a]carbazole-6-carbonitrile
    • CHEMBL596128
    • Inchi: 1S/C20H13N3O/c1-24-20-13(10-21)16-11-6-2-4-8-14(11)22-18(16)19-17(20)12-7-3-5-9-15(12)23-19/h2-9,22-23H,1H3
    • InChI Key: ADLSFYJDHWUKFP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#N)=C2C3C=CC=CC=3NC2=C2C=1C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 311.10599
  • Monoisotopic Mass: 311.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.6
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